Cas no 58214-94-1 (9-Methylthiononanonitrile)

9-Methylthiononanonitrile is a specialized organic compound featuring a nitrile functional group and a methylthio substituent on a nine-carbon chain. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of sulfur-containing heterocycles and fine chemicals. Its nitrile group offers reactivity for further functionalization, while the methylthio moiety enhances its utility in nucleophilic substitution reactions. The compound is characterized by its stability under standard conditions, facilitating handling and storage. It is primarily used in pharmaceutical and agrochemical research, where precise molecular modifications are required. Its balanced reactivity and structural versatility make it a practical choice for synthetic applications.

9-Methylthiononanonitrile structure

Product Name:9-Methylthiononanonitrile

CAS No:58214-94-1

MF:C₁₀H₁₉NS

MW:185.329561471939

CID:1608986

PubChem ID:93987

Update Time:2025-06-28

9-Methylthiononanonitrile Chemical and Physical Properties

Names and Identifiers

- 9-(methylsulfanyl)nonanenitrile
- 9-METHYLTHIONONANENITRILE
- Nonanenitrile, 9-(methylthio)-
- DTXSID20973782
- DB-296944
- 9-(Methylthio)nonanenitrile
- 9-Methylthiononanonitrile
- KQKRRHTVZQEXBX-UHFFFAOYSA-N
- 9-methylsulanylnonanenitrile
- 9-(Methylthio)-Nonanenitrile
- 58214-94-1
- Q63409325
- CHEBI:191654
- 1-Cyano-8-(methylthio)octane
- 9-Methylsulfanylnonanenitrile
- 9-(Methylthio)nonanenitrile, 9CI
- 9-Methylthiononanonitril
- 4P7FP6NL5N
- Inchi： 1S/C10H19NS/c1-12-10-8-6-4-2-3-5-7-9-11/h2-8,10H2,1H3
- InChI Key： KQKRRHTVZQEXBX-UHFFFAOYSA-N
- SMILES： S(C)CCCCCCCCC#N

Computed Properties

Exact Mass: 185.12397
Monoisotopic Mass: 185.12382078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 8
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 49.1Å²

Experimental Properties

PSA: 23.79

9-Methylthiononanonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M735565-100mg	9-Methylthiononanonitrile	58214-94-1	100mg	$150.00	2023-05-17
TRC	M735565-250mg	9-Methylthiononanonitrile	58214-94-1	250mg	$333.00	2023-05-17
TRC	M735565-500mg	9-Methylthiononanonitrile	58214-94-1	500mg	$643.00	2023-05-17
TRC	M735565-1g	9-Methylthiononanonitrile	58214-94-1	1g	$ 1200.00	2023-09-06
TRC	M735565-1000mg	9-Methylthiononanonitrile	58214-94-1	1g	$994.00	2023-05-17